![molecular formula C13H18Cl2N4 B1455727 3-Phenethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride CAS No. 1354953-37-9](/img/structure/B1455727.png)
3-Phenethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride
Overview
Description
“3-Phenethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride” is a chemical compound with the linear formula C13H18Cl2N4 . It is used as a pharmaceutical intermediate in the preparation of Sitagliptin phosphate , an oral hypoglycaemic agent that is a dipeptidyl peptidase-4 inhibitor used in the treatment of type 2 diabetes .
Synthesis Analysis
The synthesis of a wide variety of 3-trifluoromethyl-5,6-dihydro-[1,2,4]triazolo pyrazine derivatives, by the treatment of 3-trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-α]pyrazine hydrochloride with an array of isocyanates in the presence of triethylamine, has been reported . The target compounds were synthesized in excellent yields under mild reaction conditions .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C13H18Cl2N4 . Further details about its molecular structure can be obtained from NMR spectroscopy and other analytical methods .Chemical Reactions Analysis
The synthesis of “this compound” involves several chemical reactions, including the treatment of 3-trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-α]pyrazine hydrochloride with isocyanates in the presence of triethylamine .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be determined using various analytical methods. For instance, its melting point, boiling point, density, molecular formula, molecular weight, and other physical properties can be obtained .Scientific Research Applications
Synthesis and Structural Properties
Recent studies have developed efficient synthetic routes for creating 3-Phenethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine derivatives. For instance, the synthesis of 3,8-dichloro-[1,2,4]triazolo[4,3-a]pyrazine, an important intermediate in small molecule anticancer drug synthesis, was achieved through a four-step process involving substitution, acylation, cyclization, and chlorination reactions, resulting in a total yield of 76.57% (Zhang et al., 2019)[https://consensus.app/papers/synthesis-38dichloro124-triazolo-pyrazine-zhang/02d3fa3ee9455c46a268b60a11646e7d/?utm_source=chatgpt]. Additionally, a facile synthesis method for new chiral 4,5,6,7-tetrahydro[1,2,3]triazolo[1,5-a]pyrazines from α-amino acid derivatives under mild conditions was reported, highlighting a regioselective intramolecular 'click' reaction as a key step (Mohapatra et al., 2007)[https://consensus.app/papers/synthesis-chiral-mohapatra/6708be9428b85966b3be905800d372f8/?utm_source=chatgpt].
Biological Activities and Applications
The biological activities of 3-Phenethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine derivatives have been extensively studied. For instance, derivatives have shown promising antimicrobial activities against various bacterial and fungal strains. A study by Prakash et al. (2011) highlighted the antimicrobial efficacy of new 3-(3-aryl-1-phenyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-a]pyridines against bacterial and fungal pathogens, demonstrating their potential as antimicrobial agents[https://consensus.app/papers/facile-iodineiiimediated-synthesis-prakash/8ba465fc483951c0b18665213370a4d6/?utm_source=chatgpt]. Additionally, Raveesha et al. (2020) reported the synthesis of 3-trifluoromethyl-5,6-dihydro-[1,2,4]triazolo pyrazine derivatives and their anti-cancer studies, showing significant antiproliferative action against human colon cancer cell lines, indicating their potential in cancer therapy[https://consensus.app/papers/synthesis-3trifluoromethyl56dihydro124triazolo-raveesha/3a5b1a094d29568abf7f2ec03311df19/?utm_source=chatgpt].
Mechanism of Action
As a pharmaceutical intermediate in the preparation of Sitagliptin phosphate, “3-Phenethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride” contributes to the mechanism of action of Sitagliptin. Sitagliptin is an oral hypoglycaemic agent that works by inhibiting dipeptidyl peptidase-4, which is used in the treatment of type 2 diabetes .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
3-Phenethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride plays a significant role in biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, this compound has been shown to bind to specific receptor sites, modulating their function. The nature of these interactions often involves hydrogen bonding and hydrophobic interactions, which stabilize the compound within the active site of the enzyme or protein .
Cellular Effects
The effects of this compound on various cell types are profound. It influences cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can activate or inhibit certain signaling pathways, leading to changes in gene expression. These changes can affect cellular processes such as proliferation, differentiation, and apoptosis .
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, altering their conformation and activity. Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that while the compound is stable under certain conditions, it may degrade over time, leading to a decrease in its efficacy .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, while higher doses could lead to toxicity or adverse effects. Threshold effects have been observed, where a specific dosage is required to achieve the desired therapeutic outcome without causing harm .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. These interactions can lead to changes in the overall metabolic profile of the cell, affecting energy production, biosynthesis, and other critical processes .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are essential for its activity. The compound may interact with specific transporters or binding proteins, facilitating its movement across cellular membranes. Its localization and accumulation within certain tissues can influence its therapeutic efficacy and potential side effects .
Subcellular Localization
The subcellular localization of this compound is crucial for its function. Targeting signals or post-translational modifications may direct the compound to specific compartments or organelles within the cell. This localization can affect the compound’s activity, stability, and interactions with other biomolecules .
Properties
IUPAC Name |
3-(2-phenylethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4.2ClH/c1-2-4-11(5-3-1)6-7-12-15-16-13-10-14-8-9-17(12)13;;/h1-5,14H,6-10H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUNGOVQKHMHIAG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=NN=C2CCC3=CC=CC=C3)CN1.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18Cl2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.